methyl 4-(N-(4-(5-carbamoyl-2H-tetrazol-2-yl)phenyl)sulfamoyl)benzoate

• IUPAC Name: methyl 4-[[4-(5-carbamoyltetrazol-2-yl)phenyl]sulfamoyl]benzoate
• InChI: InChI=1S/C16H14N6O5S/c1-27-16(24)10-2-8-13(9-3-10)28(25,26)20-11-4-6-12(7-5-11)22-19-15(14(17)23)18-21-22/h2-9,20H,1H3,(H2,17,23)
• InChI Key: XLFHSXLERCPHGZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)N3N=C(N=N3)C(=O)N
• Molecular Formula: C16H14N6O5S
• Molecular Weight: 402.4 g/mol

Description

“Methyl 4-(N-(4-(5-carbamoyl-2H-tetrazol-2-yl)phenyl)sulfamoyl)benzoate” is a chemical compound with the molecular formula C16H14N6O5S. It has an average mass of 402.385 Da and a monoisotopic mass of 402.074646 Da.

Molecular Structure Analysis

The molecular structure of “methyl 4-(N-(4-(5-carbamoyl-2H-tetrazol-2-yl)phenyl)sulfamoyl)benzoate” is complex, consisting of multiple functional groups including a methyl ester, a sulfamoyl group, and a tetrazole ring. These functional groups contribute to the compound’s reactivity and properties.

Scientific Research Applications

Crystal Engineering

Pressure as a Tool in Crystal Engineering : A study demonstrates the use of high pressure to induce phase transitions in crystals with high Z' structures, such as methyl 2-(carbazol-9-yl)benzoate, which under high pressure transforms to a Z' = 2 structure. This illustrates the compound's potential in crystallographic studies where pressure can modulate crystal structures for specific applications (Johnstone et al., 2010).

Synthetic Chemistry

Synthesis and Characterization of Novel Tetrazole Liquid Crystals : Research on the synthesis and characterization of new tetrazole compounds, including those similar to the query compound, highlights their application in creating liquid crystals with nematic and smectic mesophases. These materials have potential in electronic displays and sensors (Tariq et al., 2013).

Development of Coordination Polymers : A study on the synthesis of a one-dimensional silver(I) coordination polymer based on an asymmetric flexible N-donor carboxylate ligand relates to the structural manipulation of compounds for the development of materials with specific electronic or luminescent properties (Zhang et al., 2014).

Material Science

Hydrogen-Bonded Molecular Structures : Research into the hydrogen-bonded sheets and chains in compounds similar to the query molecule demonstrates the intricate interactions possible within molecular structures. These studies are crucial for designing materials with specific mechanical or thermal properties (Portilla et al., 2007).

Organic Chemistry

An Umpolung Sulfoxide Reagent as α-Hydroxy and α-Chloro Benzyl Carbanion Equivalents : This research provides insights into the synthetic versatility of compounds structurally related to the query compound, highlighting their potential use in complex organic synthesis (Volonterio et al., 2002).

Photoluminescence and Mesophase Behavior

Study on Mesomorphic Behavior and Photoluminescence : Investigations into the mesophase behavior and photo-luminescent properties of 1,3,4-oxadiazole derivatives, related to the query compound, reveal their potential in optoelectronic applications (Han et al., 2010).

Future Directions

The future directions for research on “methyl 4-(N-(4-(5-carbamoyl-2H-tetrazol-2-yl)phenyl)sulfamoyl)benzoate” could include further investigation into its synthesis, reactivity, and potential applications. Given the interesting properties of tetrazole compounds, there may be potential for this compound in areas such as medicinal chemistry or materials science.